Cas no 2091368-12-4 (5-(diethoxymethyl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(diethoxymethyl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2091368-12-4
• MF: C₉H₁₃NO₅
• MW: 215.203222990036
• CID: 5248417
• Update Time: 2025-05-19

5-(diethoxymethyl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylic acid, 5-(diethoxymethyl)-
• 5-(diethoxymethyl)-1,2-oxazole-4-carboxylic acid

• Inchi： 1S/C9H13NO5/c1-3-13-9(14-4-2)7-6(8(11)12)5-10-15-7/h5,9H,3-4H2,1-2H3,(H,11,12)
• InChI Key： CKVQYFRXZBPLEZ-UHFFFAOYSA-N
• SMILES： O1C(C(OCC)OCC)=C(C(O)=O)C=N1

Additional information on 5-(diethoxymethyl)-1,2-oxazole-4-carboxylic acid

Introduction to 5-(diethoxymethyl)-1,2-oxazole-4-carboxylic acid (CAS No. 2091368-12-4)

5-(diethoxymethyl)-1,2-oxazole-4-carboxylic acid, identified by the chemical compound code CAS No. 2091368-12-4, is a significant intermediate in modern pharmaceutical and chemical synthesis. This compound belongs to the oxazole derivative family, which has garnered considerable attention in the field of medicinal chemistry due to its versatile structural framework and potential biological activities. The oxazole ring, characterized by a five-membered heterocyclic structure containing one oxygen and one nitrogen atom, serves as a pivotal scaffold for designing molecules with therapeutic relevance.

The structural motif of 5-(diethoxymethyl)-1,2-oxazole-4-carboxylic acid incorporates two key functional groups: the diethoxymethyl substituent at the 5-position and the carboxylic acid group at the 4-position of the oxazole ring. These functional elements contribute to the compound's reactivity and its suitability for further derivatization, making it a valuable building block in synthetic chemistry. The presence of the carboxylic acid moiety allows for amide bond formation, while the diethoxymethyl group can undergo various transformations such as hydrolysis or reduction, providing multiple pathways for molecular diversification.

In recent years, oxazole derivatives have been extensively studied for their pharmacological properties. The oxazole core is known to exhibit antimicrobial, anti-inflammatory, and anticancer activities, among others. Specifically, 5-(diethoxymethyl)-1,2-oxazole-4-carboxylic acid has shown promise in preliminary screenings as a precursor for compounds targeting metabolic diseases and neurological disorders. The carboxylic acid functionality at the 4-position of the oxazole ring is particularly noteworthy, as it can be utilized to attach various pharmacophores or bioactive fragments through conjugation reactions.

One of the most compelling aspects of this compound is its potential in drug discovery pipelines. Researchers have leveraged its structural flexibility to develop novel inhibitors targeting enzymes involved in critical biological pathways. For instance, modifications of the diethoxymethyl group have been explored to enhance binding affinity to specific protein targets, while the carboxylic acid moiety has been employed to improve solubility and metabolic stability in drug candidates. These attributes make 5-(diethoxymethyl)-1,2-oxazole-4-carboxylic acid a cornerstone in the synthesis of next-generation therapeutics.

The synthesis of 5-(diethoxymethyl)-1,2-oxazole-4-carboxylic acid typically involves multi-step organic reactions starting from readily available precursors. The construction of the oxazole ring itself often employs cyclocondensation reactions between β-diketones or β-ketoesters with hydrazine derivatives under controlled conditions. Subsequent functionalization at the 5-position with diethoxymethyl groups can be achieved through nucleophilic substitution or alkylation reactions. Finally, introduction of the carboxylic acid functionality at the 4-position is commonly accomplished via oxidation or carboxylation strategies.

Advances in synthetic methodologies have further refined the production of this compound. Modern techniques such as flow chemistry and catalytic processes have enabled higher yields and purities with reduced environmental impact. Additionally, computational chemistry tools have been instrumental in predicting optimal reaction conditions and predicting molecular properties before experimental validation. These innovations underscore the importance of interdisciplinary approaches in optimizing synthetic routes for complex molecules like 5-(diethoxymethyl)-1,2-oxazole-4-carboxylic acid.

The pharmaceutical industry has taken notice of 5-(diethoxymethyl)-1,2-oxazole-4-carboxylic acid due to its potential therapeutic applications. Preclinical studies have demonstrated its efficacy in models of inflammation and neurodegeneration by modulating key signaling pathways. For example, derivatives derived from this compound have shown inhibitory effects on enzymes such as COX-2 and NFκB p65, which are central mediators of inflammatory responses. Such findings highlight its significance as a lead compound for developing treatments against chronic inflammatory diseases.

Moreover, research into 5-(diethoxymethyl)-1,2-oxazole-4-carboxylic acid has expanded into exploring its role in addressing metabolic disorders. The oxazole scaffold has been linked to improved glucose uptake and insulin sensitivity in cellular models, suggesting its utility in managing type 2 diabetes mellitus. By fine-tuning its chemical structure through medicinal chemistry strategies, scientists aim to enhance these effects while minimizing off-target interactions. This aligns with global efforts to combat rising rates of metabolic diseases through innovative drug development.

The versatility of 5-(diethoxymethyl)-1,2-oxazole-4-carboxylic acid extends beyond pharmaceutical applications; it also finds utility in agrochemical research. Derivatives of this compound have demonstrated promising herbicidal and fungicidal properties by interfering with essential enzymatic processes in pathogens. Such findings open new avenues for developing environmentally sustainable crop protection agents that are effective yet less toxic compared to conventional agrochemicals.

In conclusion,5-(diethoxymethyl)-1,2-oxazole-4-carboxylic acid (CAS No. 2091368-12-4) represents a fascinating compound with broad applications across multiple scientific domains. Its unique structural features enable diverse chemical modifications that can yield novel therapeutics targeting various diseases ranging from inflammation to metabolic disorders. As synthetic methodologies continue to evolve and our understanding of biological pathways deepens,5-(diethoxymethyl)-1,2-oxazole-4-carboxylic acid is poised to play an increasingly pivotal role in future drug discovery initiatives.